Cas no 852103-59-4 (1-bromo-8-(trifluoromethyl)naphthalene)

1-Bromo-8-(trifluoromethyl)naphthalene is a halogenated naphthalene derivative featuring both bromine and trifluoromethyl functional groups, which enhance its reactivity and utility in synthetic chemistry. The bromine substituent facilitates cross-coupling reactions, such as Suzuki or Negishi couplings, while the electron-withdrawing trifluoromethyl group influences the compound's electronic properties, making it valuable for constructing fluorinated aromatic systems. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated scaffolds are often sought for their metabolic stability and bioavailability. Its well-defined structure and high purity make it a reliable intermediate for advanced organic synthesis and material science applications.
1-bromo-8-(trifluoromethyl)naphthalene structure
852103-59-4 structure
Product Name:1-bromo-8-(trifluoromethyl)naphthalene
CAS No:852103-59-4
MF:C11H6BrF3
MW:275.064552783966
MDL:MFCD18410852
CID:4234021
PubChem ID:84820279
Update Time:2025-06-09

1-bromo-8-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-bromo-8-(trifluoromethyl)-
    • 1-bromo-8-(trifluoromethyl)naphthalene
    • 8-Bromo-1-(trifluoromethyl)naphthalene
    • 1-Bromo-8-(trifluoromethyl)naphthalene (ACI)
    • SCHEMBL21777176
    • D76991
    • CS-0110892
    • AKOS024263001
    • KTNBHVJATYODNK-UHFFFAOYSA-N
    • CS-16853
    • 852103-59-4
    • MDL: MFCD18410852
    • Inchi: 1S/C11H6BrF3/c12-9-6-2-4-7-3-1-5-8(10(7)9)11(13,14)15/h1-6H
    • InChI Key: KTNBHVJATYODNK-UHFFFAOYSA-N
    • SMILES: FC(C1C2C(=CC=CC=2Br)C=CC=1)(F)F

Computed Properties

  • Exact Mass: 273.96050g/mol
  • Monoisotopic Mass: 273.96050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

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1-bromo-8-(trifluoromethyl)naphthalene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,10-Phenanthroline ,  Potassium tert-butoxide ,  Cuprous iodide Solvents: Dimethylformamide ;  30 min, rt
1.2 60 min, rt
1.3 18 h, 50 °C
Reference
A model for C-F activation by electrophilic phosphonium cations
Mallov, Ian; Johnstone, Timothy C.; Burns, Darcy C.; Stephan, Douglas W., Chemical Communications (Cambridge, 2017, 53(54), 7529-7532

Production Method 2

Reaction Conditions
1.1 Reagents: Cuprous iodide ,  Potassium fluoride ;  1 mm Hg, heated
1.2 Solvents: N-Methyl-2-pyrrolidone ;  45 min, 70 °C
1.3 20 h, 70 °C
Reference
The metalation of 1- and 2-(trifluoromethyl)naphthalenes: Noteworthy site selectivities
Cottet, Fabrice; Castagnetti, Eva; Schlosser, Manfred, Synthesis, 2005, (5), 798-803

Production Method 3

Reaction Conditions
1.1 Reagents: Cuprous iodide ,  Potassium fluoride Solvents: Dimethylformamide ;  1 h, 50 °C; 50 °C → rt
1.2 Solvents: Dimethylformamide ;  20 h, 50 °C
Reference
Identification of the Clinical Development Candidate MRTX849, a Covalent KRASG12C Inhibitor for the Treatment of Cancer
Fell, Jay B. ; Fischer, John P.; Baer, Brian R.; Blake, James F.; Bouhana, Karyn; et al, Journal of Medicinal Chemistry, 2020, 63(13), 6679-6693

1-bromo-8-(trifluoromethyl)naphthalene Raw materials

1-bromo-8-(trifluoromethyl)naphthalene Preparation Products

Additional information on 1-bromo-8-(trifluoromethyl)naphthalene

Research Briefing on 1-Bromo-8-(trifluoromethyl)naphthalene (CAS: 852103-59-4) in Chemical and Biomedical Applications

1-Bromo-8-(trifluoromethyl)naphthalene (CAS: 852103-59-4) is a halogenated naphthalene derivative that has garnered significant attention in recent chemical and biomedical research due to its unique structural and electronic properties. This compound serves as a versatile building block in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromine and trifluoromethyl groups on the naphthalene ring offers distinct reactivity patterns, making it a valuable intermediate for cross-coupling reactions and other transformations.

Recent studies have explored the use of 1-bromo-8-(trifluoromethyl)naphthalene in the synthesis of novel drug candidates. For instance, its application in Suzuki-Miyaura cross-coupling reactions has enabled the efficient construction of biaryl compounds, which are prevalent in many biologically active molecules. Researchers have also investigated its role in the development of fluorescent probes and imaging agents, leveraging the electron-withdrawing effects of the trifluoromethyl group to modulate photophysical properties.

In the context of medicinal chemistry, 1-bromo-8-(trifluoromethyl)naphthalene has been employed as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating inhibitors of protein-protein interactions, which are challenging targets in drug discovery. The compound's ability to introduce both lipophilicity and steric bulk has proven advantageous in optimizing the pharmacokinetic profiles of these inhibitors.

From a methodological perspective, advancements in the synthesis and purification of 1-bromo-8-(trifluoromethyl)naphthalene have been reported. Recent protocols emphasize greener approaches, such as solvent-free reactions and catalytic methods, to improve yield and reduce environmental impact. Analytical techniques, including NMR spectroscopy and mass spectrometry, have been refined to ensure the high purity of this compound, which is critical for its applications in sensitive biomedical research.

The biomedical implications of 1-bromo-8-(trifluoromethyl)naphthalene extend beyond drug discovery. Its derivatives have shown promise in materials science, particularly in the development of organic semiconductors and liquid crystals. The trifluoromethyl group's influence on molecular packing and electronic properties has been a focal point of these investigations, with potential applications in flexible electronics and optoelectronic devices.

In conclusion, 1-bromo-8-(trifluoromethyl)naphthalene (CAS: 852103-59-4) represents a multifaceted compound with broad applicability in chemical and biomedical research. Ongoing studies continue to uncover new synthetic routes and applications, reinforcing its importance as a valuable tool in modern science. Future research directions may include exploring its role in targeted drug delivery systems and further optimizing its synthetic accessibility for large-scale production.

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